Cas no 1354825-88-9 (Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo3,4-dpyrimidin-1-yl)-2-methylpropyl)carbamate)

• Product Name: Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo3,4-dpyrimidin-1-yl)-2-methylpropyl)carbamate
• CAS No: 1354825-88-9
• MF: C₂₄H₂₆N₆O₂
• MW: 430.502244472504
• MDL: MFCD30738274
• CID: 5055485
• Update Time: 2025-06-08

Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo3,4-dpyrimidin-1-yl)-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (2-(4-amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate
• benzyl N-[2-[4-amino-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]-2-methylpropyl]carbamate
• Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo3,4-dpyrimidin-1-yl)-2-methylpropyl)carbamate

• MDL： MFCD30738274
• Inchi： 1S/C24H26N6O2/c1-16-9-11-18(12-10-16)20-19-21(25)27-15-28-22(19)30(29-20)24(2,3)14-26-23(31)32-13-17-7-5-4-6-8-17/h4-12,15H,13-14H2,1-3H3,(H,26,31)(H2,25,27,28)
• InChI Key： CYASSZKTXASDAX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC(C)(C)N1C2C(=C(N)N=CN=2)C(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 618
• XLogP3: 3.6
• Topological Polar Surface Area: 108

Additional information on Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo3,4-dpyrimidin-1-yl)-2-methylpropyl)carbamate

Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate (CAS No. 1354825-88-9): A Comprehensive Overview

Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate (CAS No. 1354825-88-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate is characterized by a central pyrazolo[3,4-d]pyrimidine core, which is substituted with an amino group and a p-tolyl group. The benzyl carbamate moiety attached to the methylpropyl side chain further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic profile of Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a successful drug candidate. Furthermore, its low toxicity profile in preclinical studies suggests that it can be safely administered to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, Benzyl (2-(4-Amino-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropyl)carbamate (CAS No. 1354825-88-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy.